Cas no 104217-22-3 (2-isopropyl-5-phenyl-1,3,4-oxadiazole)

• Product Name: 2-isopropyl-5-phenyl-1,3,4-oxadiazole
• CAS No: 104217-22-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD07517863
• CID: 1080498
• PubChem ID: 14949001
• Update Time: 2025-04-20

2-isopropyl-5-phenyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-isopropyl-5-phenyl-1,3,4-oxadiazole
• 2-Isopropyl-5-nitroaniline
• 2-isopropyl-5-nitro-phenylamine
• 2-isopropyl-5-phenyl-[1,3,4]oxadiazole
• 2-Isopropyl-5-phenyl-1,3,4-oxdiazol
• 5-nitro-2-i-propylaniline
• AK100799
• ANW-69912
• Benzenamine, 2-(1-methylethyl)-5-nitro-
• CTK8C3288
• D-1175
• KB-231065
• SureCN433268
• AKOS002868400
• 104217-22-3
• MFCD07517863
• 2-phenyl-5-(propan-2-yl)-1,3,4-oxadiazole
• SCHEMBL823534
• 2-phenyl-5-propan-2-yl-1,3,4-oxadiazole
• EG-0092

• MDL： MFCD07517863
• Inchi： 1S/C11H12N2O/c1-8(2)10-12-13-11(14-10)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： AWIGHZUAXGVJSJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C(C)C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives